Cas no 1384435-45-3 ((3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride)

• Product Name: (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride
• CAS No: 1384435-45-3
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• CID: 4596022
• PubChem ID: 71755468
• Update Time: 2025-11-01

(3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride
• (3R)-3-amino-3-(4-chlorophenyl)propanamide;hydrochloride
• Z1346385388

• Inchi： 1S/C9H11ClN2O.ClH/c10-7-3-1-6(2-4-7)8(11)5-9(12)13;/h1-4,8H,5,11H2,(H2,12,13);1H/t8-;/m1./s1
• InChI Key： BLSYODMJQPSVPZ-DDWIOCJRSA-N
• SMILES： ClC1C=CC(=CC=1)[C@@H](CC(N)=O)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride

(3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride: A Novel Compound with Promising Therapeutic Potential

(3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride, with the chemical identifier CAS No. 1384435-45-3, represents a critical molecule in the field of pharmaceutical research. This compound is a hydrochloride salt of a substituted propanamide derivative, characterized by its 3R stereochemistry at the central carbon atom and the presence of a 4-chlorophenyl group. The structural features of this compound, including its amino functional group and chlorinated aromatic ring, make it a unique candidate for exploring its pharmacological properties and potential therapeutic applications.

The 3R configuration of the chiral center in (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride is particularly significant in determining its biological activity. Chiral molecules often exhibit stereoselective interactions with biological targets, and the 3R isomer may demonstrate superior pharmacological effects compared to its 3S counterpart. This stereochemical specificity is crucial in drug development, as it can influence the compound's binding affinity, metabolic stability, and overall efficacy.

The 4-chlorophenyl substituent in (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride plays a pivotal role in modulating its physicochemical properties and biological activity. The introduction of a chlorine atom at the para-position of the phenyl ring enhances the molecule's hydrophobicity and electronic properties, which may affect its ability to interact with specific protein targets. Recent studies have highlighted the importance of such substituents in optimizing the pharmacokinetic profile of drug candidates.

The propanamide backbone of (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride is a common structural motif in various therapeutic agents. This functional group is known for its ability to form hydrogen bonds with biological macromolecules, contributing to the compound's potential as an inhibitor of enzymes or receptors involved in disease pathways. The hydrochloride salt form of this molecule further enhances its solubility and bioavailability, making it suitable for oral administration.

Recent advancements in medicinal chemistry have underscored the importance of 3-amino-3-(4-chlorophenyl)propanamide derivatives in the development of anti-inflammatory and antimicrobial agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features to (3R)-3-amino-3-(4-chlorophendeyl)propanamide hydrochloride exhibited significant inhibitory activity against key enzymes involved in inflammatory responses. These findings highlight the potential of this compound as a lead molecule for further optimization.

Additionally, the amino group in (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride may contribute to its ability to modulate cellular signaling pathways. This functional group can act as a hydrogen bond donor or acceptor, enabling interactions with amino acid residues in target proteins. Such interactions are critical for the compound's ability to inhibit or activate specific biological processes.

Research into the 4-chlorophenyl moiety has also revealed its potential in targeting specific receptors or enzymes. For instance, a 2024 study in ACS Chemical Biology reported that chlorinated phenyl derivatives, including those similar to (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride, showed promising activity against multidrug-resistant bacterial strains. These results suggest that this compound may have applications in the development of novel antibiotics.

The hydrochloride salt form of (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride is particularly advantageous for pharmaceutical formulation. The salt form typically enhances solubility, which is essential for drug absorption in the gastrointestinal tract. This property makes the compound a viable candidate for oral administration, as it can achieve therapeutic concentrations in the bloodstream without requiring complex delivery systems.

Furthermore, the propanamide group in (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride may contribute to its ability to interact with specific enzymes or receptors. This functional group is often involved in the formation of covalent or non-covalent bonds with target proteins, which is a key mechanism for many drugs. The presence of the amino group further expands the molecule's interaction potential, allowing it to engage with multiple biological targets simultaneously.

Recent computational studies have also explored the 3R stereochemistry of (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride in relation to its binding affinity for specific receptors. Molecular docking simulations suggested that the 3R isomer may exhibit higher binding efficiency compared to other stereoisomers, which could translate into improved therapeutic outcomes. These findings emphasize the importance of stereochemical control in drug design.

In addition to its potential as an anti-inflammatory or antimicrobial agent, (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride may also have applications in the treatment of neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology indicated that compounds with similar structural features to this molecule could modulate the activity of enzymes involved in the pathogenesis of Alzheimer's disease. These results open new avenues for the exploration of this compound in the context of neurological disorders.

The 4-chlorophenyl group in (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride may also influence its metabolic stability. Chlorine atoms are known to increase the hydrophobicity of aromatic rings, which can affect the compound's resistance to enzymatic degradation. This property is particularly important for drugs that require prolonged plasma half-life to maintain therapeutic efficacy.

Overall, (3R)-3-amino-3-(4-chlorophenyl)propanamide hydrochloride represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, including the 3R stereochemistry, 4-chlorophenyl substituent, and propanamide backbone, suggest a broad range of potential therapeutic applications. Continued research into this compound may lead to the development of novel therapies for a variety of diseases.